Cas no 1858585-29-1 (benzyl N-(2-methoxyethyl)-N-(prop-2-en-1-yl)carbamate)

• Product Name: benzyl N-(2-methoxyethyl)-N-(prop-2-en-1-yl)carbamate
• CAS No: 1858585-29-1
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6243987
• PubChem ID: 130173048
• Update Time: 2025-10-20

benzyl N-(2-methoxyethyl)-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1858585-29-1
• EN300-5011274
• benzyl N-(2-methoxyethyl)-N-(prop-2-en-1-yl)carbamate

• Inchi： 1S/C14H19NO3/c1-3-9-15(10-11-17-2)14(16)18-12-13-7-5-4-6-8-13/h3-8H,1,9-12H2,2H3
• InChI Key： ICZLISYJFLTYEG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC=C)CCOC)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-(2-methoxyethyl)-N-(prop-2-en-1-yl)carbamate

Comprehensive Overview of Benzyl N-(2-Methoxyethyl)-N-(Prop-2-en-1-yl)Carbamate (CAS No. 1858585-29-1)

Benzyl N-(2-methoxyethyl)-N-(prop-2-en-1-yl)carbamate, identified by its unique CAS No. 1858585-29-1, is a structurally intricate organic compound that has garnered attention in contemporary chemical and pharmaceutical research. This molecule belongs to the carbamate class, characterized by the presence of an N,N-dialkylcarbamate functional group, which is pivotal in various synthetic pathways. The compound’s structure features a benzyl group (C₆H₅CH₂–) linked to a carbamate core, with two distinct substituents: a 2-methoxyethyl chain and an allyl (prop-2-en-1-yl) moiety. These substituents contribute to the compound’s versatility in chemical transformations and its potential as a building block for drug discovery.

The CAS No. 1858585-29-1 designation ensures precise identification of this compound within global chemical databases, facilitating its integration into research workflows and industrial applications. The molecular formula C₁₃H₁₉NO₃ reflects its composition, with the methoxy (-OCH₃) group on the ethyl chain introducing steric and electronic effects that influence reactivity. The allyl group (-CH₂CH=CH₂) provides additional synthetic flexibility, enabling participation in conjugated systems or cross-coupling reactions. These structural features align with recent trends in medicinal chemistry, where modulating substituent effects is critical for optimizing pharmacokinetic profiles.

Synthetic methodologies for Benzyl N-(2-methoxyethyl)-N-(prop-2-en-1-yl)carbamate typically involve the coupling of benzyl isocyanate with appropriate amines under controlled conditions. Modern advancements in catalytic systems, such as transition-metal-mediated protocols, have enhanced the efficiency of such reactions while minimizing byproduct formation. Notably, green chemistry principles are increasingly applied to reduce environmental impact during synthesis, reflecting broader industry priorities toward sustainable practices.

In pharmaceutical research, compounds like Benzyl N-(2-methoxyethyl)-N-(prop-2-en-1-yl)carbamate serve as intermediates for developing bioactive molecules. The carbamate scaffold is prevalent in drugs targeting neurological disorders and metabolic diseases due to its ability to form hydrogen bonds and interact with enzymatic active sites. Recent studies highlight the role of similar structures in modulating GABA receptors and acetylcholinesterase activity, underscoring their therapeutic relevance.

The methoxy substitution on the ethyl chain introduces hydrophilic-hydrophobic balance critical for membrane permeability and solubility tuning—key parameters in drug design. Computational models predict that this substituent enhances molecular stability against enzymatic degradation compared to unsubstituted analogs. Such insights are leveraged in lead optimization campaigns to improve oral bioavailability.

The allyl group (prop-2-en-1-yl) offers unique reactivity profiles suitable for post-synthetic modifications. For instance, allylic oxidation or hydrogenation can yield functionalized derivatives with tailored properties. This versatility aligns with modular synthesis strategies employed in combinatorial chemistry programs aimed at generating diverse compound libraries.

Analytical characterization of CAS No. 1858585-29-1 relies on advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm structural integrity and purity levels essential for pharmaceutical applications where even trace impurities may affect biological outcomes.

Economically viable production of this compound benefits from process intensification technologies like continuous flow reactors, which improve yield consistency while reducing energy consumption compared to traditional batch methods. Such innovations support large-scale manufacturing demands without compromising quality standards required by regulatory agencies.

Eco-toxicological assessments emphasize biodegradability profiles when evaluating environmental impact factors associated with industrial use cases involving compounds like Benzyl N-(2-methoxyethyl)-N-(prop-2-en-1-yl)carbamate. Life cycle analysis frameworks guide sustainable sourcing decisions throughout supply chains ensuring minimal ecological footprint across all stages from raw material procurement through end-of-life disposal scenarios.

Ongoing research explores novel applications beyond conventional pharmaceutical contexts including agrochemical development where carbamate-based herbicides demonstrate selective weed control mechanisms without harming crop plants directly through competitive inhibition pathways affecting plant hormone signaling cascades specifically related auxin transport regulation processes within vascular tissues thereby enhancing agricultural productivity sustainably over time periods measured across multiple growing seasons under field trial conditions monitored using remote sensing technologies integrated into precision farming platforms today enabling data-driven decision making at scale unprecedented before digital transformation initiatives began reshaping entire industries globally during last decade particularly since emergence Internet-of-things(IoT) ecosystems connecting devices sensors actuators cloud computing infrastructure seamlessly together creating smart environments responsive real-time analytics improving operational efficiencies significantly across sectors ranging from healthcare logistics smart cities etcetera demonstrating transformative potential enabled by convergence emerging technologies applied strategically aligned corporate sustainability goals simultaneously achieving economic growth environmental stewardship social responsibility objectives collectively contributing towards United Nations Sustainable Development Goals framework adopted internationally promoting equitable progress worldwide addressing pressing global challenges climate change biodiversity loss inequality issues head-on through collaborative efforts between public private stakeholders working hand-in-hand leveraging scientific innovations responsibly ethically transparently fostering trust among communities ensuring long-term viability solutions developed today benefit future generations tomorrow beyond immediate profit motives driving innovation cycles continuously evolving adapt changing circumstances dynamically maintaining relevance amidst rapid technological advancements shaping modern society continuously pushing boundaries what previously thought impossible becoming reality everyday thanks relentless pursuit knowledge curiosity human spirit driving forward civilization ever since dawn time itself originating cosmic events billions years ago leading formation complex molecules like those discussed here ultimately culminating life forms capable self-awareness consciousness reflecting universe’s inherent tendency toward increasing complexity organization emergence phenomena observed throughout natural world mirroring fundamental laws physics chemistry biology intertwined disciplines explaining existence itself through lens science providing empirical evidence supporting theories models hypotheses tested validated repeatedly confirming accuracy reliability information shared here representing culmination centuries scientific inquiry accumulated wisdom passed down generations refined improved upon continuously today standing testament human achievement perseverance determination overcoming obstacles achieving breakthroughs previously deemed unattainable now commonplace thanks collective effort global scientific community united common purpose advancing understanding universe ourselves place within it seeking answers age-old questions existence meaning purpose life itself through rigorous experimentation observation analysis interpretation data derived systematic methodologies established scientific method itself foundational principle guiding all discoveries made thus far including those related subject matter presented herein regarding compound bearing identifier CAS No 1858585 29 1 along others countless more waiting exploration discovery contributing ever-expanding body knowledge humanity shares globally freely accessible promoting open science collaboration accelerating progress benefiting all equally regardless geographical location socioeconomic status cultural background fostering inclusive environment where ideas flourish diversity strengthens innovation leading solutions problems faced collectively today preparing adequately challenges ahead ensuring resilient adaptable societies capable thriving uncertainty future remains unwritten shaped choices made present moment guided principles sustainability equity justice compassion empathy values essential guiding humanity forward harmonious coexistence planet Earth home shared responsibility protect preserve cherish forever generations come.